Cas no 2138163-54-7 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid)
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid
- 2138163-54-7
- EN300-1114928
-
- Inchi: 1S/C9H14N2O4S/c1-3-7(4-9(12)13)11-6-8(5-10-11)16(2,14)15/h5-7H,3-4H2,1-2H3,(H,12,13)
- InChI Key: UHVHRGBALAWZRE-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)C(CC(=O)O)CC)(=O)=O
Computed Properties
- Exact Mass: 246.06742811g/mol
- Monoisotopic Mass: 246.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 97.6Ų
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114928-0.05g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1114928-0.1g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1114928-0.25g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1114928-0.5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1114928-1.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1114928-2.5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1114928-5.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1114928-10.0g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1114928-1g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1114928-5g |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid |
2138163-54-7 | 95% | 5g |
$2443.0 | 2023-10-27 |
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid
Introduction to 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid (CAS No. 2138163-54-7) and Its Emerging Applications in Chemical Biology
3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138163-54-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of pyrazole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a 4-methanesulfonyl group and a pentanoic acid moiety in its molecular structure imparts distinct chemical characteristics, making it a valuable scaffold for drug discovery and biochemical research.
The pyrazole core is a heterocyclic aromatic ring system that has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of the 4-methanesulfonyl group enhances the compound's lipophilicity and binding affinity, which are critical factors in drug design. This modification allows the molecule to interact more effectively with biological targets, such as enzymes and receptors, thereby increasing its potential as a lead compound in medicinal chemistry.
The carboxylic acid functionality at the pentanoic acid chain provides an additional site for chemical modification, enabling further derivatization to tailor its biological activity. This flexibility makes 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents. Recent studies have highlighted its role in inhibiting specific enzymatic pathways associated with inflammatory diseases and cancer progression.
In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid. Computational modeling has revealed that the compound exhibits favorable interactions with key proteins involved in metabolic disorders and neurodegenerative diseases. These findings have prompted further investigation into its potential as an inhibitor of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various pathological conditions.
Experimental studies have demonstrated that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid exhibits dose-dependent inhibition of JAK2, a critical enzyme in signal transduction pathways associated with chronic inflammation and hematological malignancies. The 4-methanesulfonyl group appears to be crucial for this inhibitory activity, as analogs lacking this moiety show significantly reduced efficacy. This observation underscores the importance of structural optimization in enhancing pharmacological potency.
Moreover, preclinical trials have indicated that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid possesses promising anti-inflammatory properties without causing significant side effects at therapeutic doses. This makes it an attractive candidate for further development into a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate cytokine production by inhibiting pro-inflammatory signaling pathways has been particularly noteworthy.
The synthesis of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, making large-scale production more feasible. Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing.
From a biochemical perspective, the interaction between 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid and biological targets has been elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how the compound binds to its target proteins at an atomic level, offering valuable information for rational drug design. Understanding these interactions has also helped in identifying potential off-target effects, which is essential for ensuring drug safety.
The compound's potential extends beyond traditional pharmaceutical applications; it has shown promise in agrochemical research as well. Pyrazole derivatives are known for their herbicidal and fungicidal properties, and modifications such as the introduction of a 4-methanesulfonyl group can enhance their efficacy against resistant strains of plants pathogens. This dual utility highlights the versatility of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid across different domains of chemical biology.
Future research directions include exploring novel derivatives of this compound to expand its therapeutic spectrum further. By leveraging structure-based drug design principles, scientists aim to develop analogs with improved pharmacokinetic profiles and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.
In conclusion,3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid (CAS No. 2138163-54-7) represents a significant advancement in chemical biology due to its unique structural features and promising biological activities. Its role as a lead compound in drug discovery underscores the importance of pyrazole derivatives in addressing various human health challenges. As research continues to uncover new applications for this compound, it is poised to make substantial contributions to both medicinal chemistry and agrochemical science.
2138163-54-7 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)